Cas no 1251032-62-8 (8-(Trifluoromethoxy)quinoline)

• Product Name: 8-(Trifluoromethoxy)quinoline
• CAS No: 1251032-62-8
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• CID: 1082500
• PubChem ID: 54188099
• Update Time: 2025-05-24

8-(Trifluoromethoxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 8-(Trifluoromethoxy)quinoline
• F53775
• SCHEMBL8132280
• 1251032-62-8
• PGNPNPJDOVWGSX-UHFFFAOYSA-N

• Inchi： 1S/C10H6F3NO/c11-10(12,13)15-8-5-1-3-7-4-2-6-14-9(7)8/h1-6H
• InChI Key： PGNPNPJDOVWGSX-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC2=CC=CN=C21)(F)F

Computed Properties

• Exact Mass: 213.04014830g/mol
• Monoisotopic Mass: 213.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1Ų

Additional information on 8-(Trifluoromethoxy)quinoline

Introduction to 8-(Trifluoromethoxy)quinoline (CAS No. 1251032-62-8)

8-(Trifluoromethoxy)quinoline, with the chemical identifier CAS No. 1251032-62-8, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and promising biological activities. This compound belongs to the quinoline family, which is well-documented for its wide-ranging pharmacological properties, including antimicrobial, antiviral, and anticancer effects. The introduction of a trifluoromethoxy group at the 8-position of the quinoline core introduces unique electronic and steric properties, enhancing its potential as a pharmacophore in drug design.

The trifluoromethoxy substituent is particularly noteworthy because fluorine atoms can modulate the metabolic stability, lipophilicity, and binding affinity of molecules. In the context of 8-(Trifluoromethoxy)quinoline, the electron-withdrawing nature of the trifluoromethyl group and the electron-donating methoxy group create a balance that can influence both the reactivity and selectivity of the compound. This balance has been exploited in recent years to develop novel therapeutic agents with improved efficacy and reduced side effects.

Recent studies have highlighted the potential of 8-(Trifluoromethoxy)quinoline as a scaffold for developing inhibitors targeting various biological pathways. For instance, research has demonstrated its ability to interact with enzymes involved in cancer cell proliferation and survival. The fluorinated quinoline derivatives have shown promise in preclinical trials as candidates for treating resistant forms of tumors by disrupting key signaling pathways such as MAPK and PI3K/AKT. The structural features of 8-(Trifluoromethoxy)quinoline allow it to mimic natural substrates or inhibitors, thereby blocking enzyme activity or modulating protein-protein interactions critical for disease progression.

In addition to its applications in oncology, 8-(Trifluoromethoxy)quinoline has been investigated for its antimicrobial properties. The presence of the trifluoromethoxy group enhances the compound's ability to penetrate bacterial cell membranes, making it an effective candidate for treating multidrug-resistant strains. Furthermore, its interaction with bacterial enzymes involved in DNA replication and transcription has been explored as a potential strategy to develop novel antibiotics. The unique electronic properties of fluorine atoms contribute to increased binding affinity to bacterial targets compared to non-fluorinated analogs.

The synthesis of 8-(Trifluoromethoxy)quinoline involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. The introduction of the trifluoromethoxy group often necessitates protecting group strategies to prevent unwanted side reactions during synthesis. Advances in synthetic methodologies have enabled more efficient production processes, making 8-(Trifluoromethoxy)quinoline more accessible for further research and development.

The pharmacokinetic profile of 8-(Trifluoromethoxy)quinoline is another critical aspect that has been extensively studied. The compound exhibits moderate solubility in both water and organic solvents, which is advantageous for formulation development. Additionally, its metabolic stability has been improved through structural modifications aimed at enhancing bioavailability while minimizing clearance rates. These attributes make 8-(Trifluoromethoxy)quinoline a promising candidate for oral administration or topical application in various therapeutic settings.

Computational modeling and high-throughput screening have played pivotal roles in identifying derivatives of 8-(Trifluoromethoxy)quinoline with enhanced biological activity. Molecular docking studies have revealed that this compound can bind effectively to target proteins with high specificity due to its optimized size and shape complementarity. Furthermore, virtual screening techniques have accelerated the discovery process by rapidly evaluating large libraries of compounds for their potential interactions with biological targets.

The future prospects for 8-(Trifluoromethoxy)quinoline are vast, with ongoing research focusing on expanding its therapeutic applications beyond cancer and antimicrobial treatments. Exploration into its potential as an anti-inflammatory agent or neuroprotective compound is underway, leveraging its ability to modulate inflammatory pathways and protect neuronal cells from oxidative stress. The versatility of this scaffold suggests that further derivatization could yield novel drugs targeting a wide array of diseases.

In conclusion,8-(Trifluoromethoxy)quinoline (CAS No. 1251032-62-8) represents a significant advancement in medicinal chemistry due to its unique structural features and broad spectrum of biological activities. Its incorporation into drug development pipelines holds immense promise for addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new applications for this compound,8-(Trifluoromethoxy)quinoline is poised to become an indispensable tool in modern pharmaceutical innovation.